Cas no 2411271-67-3 (2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 2411271-67-3
• MF: C₁₂H₁₃Cl₂N₃OS
• MW: 318.222119092941
• CID: 5355460
• PubChem ID: 154879481
• Update Time: 2025-06-13

2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837539317
• 2-chloro-N-[(4-chlorothiophen-2-yl)methyl]-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide
• 2-Chloro-N-[(4-chlorothiophen-2-yl)methyl]-N-(1,5-dimethylpyrazol-4-yl)acetamide
• 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide

• Inchi： 1S/C12H13Cl2N3OS/c1-8-11(5-15-16(8)2)17(12(18)4-13)6-10-3-9(14)7-19-10/h3,5,7H,4,6H2,1-2H3
• InChI Key： SURSFWVKXLBLIM-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=CC(=CS1)Cl)C1C=NN(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Additional information on 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide

Comprehensive Overview of 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide (CAS No. 2411271-67-3)

The compound 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide, identified by its CAS No. 2411271-67-3, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of a chlorothiophene moiety and a dimethylpyrazole group, linked through an acetamide bridge. Such structural attributes make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide has surged, driven by their potential applications in drug discovery and crop protection. The chlorothiophene segment is particularly noteworthy, as it is often associated with enhanced binding affinity in target proteins, a feature highly sought after in the development of new pharmaceuticals. Similarly, the dimethylpyrazole component is known for its role in modulating biological activity, making this compound a versatile candidate for further study.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and amidation processes. Researchers often highlight the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.

The compound's CAS No. 2411271-67-3 is a key identifier in chemical databases, facilitating its retrieval for academic and industrial purposes. Its structural complexity and functional diversity align with current trends in fragment-based drug design, a strategy that focuses on assembling small molecular fragments into larger, more potent inhibitors. This approach has gained traction due to its efficiency in identifying lead compounds with improved pharmacokinetic properties.

Another area of interest is the compound's potential role in agrochemical innovation. With the growing need for sustainable pest management solutions, 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide is being evaluated for its efficacy against resistant pest strains. Its dual functionality, combining a chlorinated thiophene and a pyrazole ring, offers a promising scaffold for developing next-generation pesticides with reduced environmental impact.

From a regulatory perspective, the compound's safety profile and environmental fate are under scrutiny, reflecting broader societal concerns about chemical sustainability. Researchers are increasingly employing computational modeling to predict its behavior in biological systems and ecosystems, a practice that aligns with the principles of green chemistry. These efforts are crucial for ensuring that the compound meets stringent safety standards while retaining its functional efficacy.

In summary, 2-chloro-N-(4-chlorothiophen-2-yl)methyl-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide (CAS No. 2411271-67-3) represents a compelling case study in the intersection of medicinal chemistry and agrochemical science. Its structural features, synthetic accessibility, and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in both human health and agricultural productivity.